Cas no 621-10-3 (N,N'-diphenylpropanediamide)

N,N'-diphenylpropanediamide structure
N,N'-diphenylpropanediamide structure
Product Name:N,N'-diphenylpropanediamide
CAS No:621-10-3
MF:C15H14N2O2
MW:254.283863544464
MDL:MFCD00020645
CID:503211
Update Time:2025-04-19

N,N'-diphenylpropanediamide Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,N1,N3-diphenyl-
    • MALONANILIDE
    • Malondianilide
    • N,N'-Diphenyl-malonamide
    • N,N'-diphenylpropanediamide
    • Malonic acid dianilide
    • Malonic acid diphenylamide
    • Malonic dianilide
    • N,N'-Diphenyl-malonamid
    • N,N'-Diphenylmalonamide
    • N1,N3-diphenylmalonamide
    • Propanediamide,N,N'-diphenyl
    • MDL： MFCD00020645
    • Inchi： 1S/C15H14N2O2/c18-14(16-12-7-3-1-4-8-12)11-15(19)17-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)(H,17,19)
    • InChI Key： YYAQOJILQOVUSK-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=CC=CC=1)CC(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 254.10600
  • Monoisotopic Mass: 254.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 557.8±33.0 °C at 760 mmHg
  • Flash Point: 229.9±25.5 °C
  • PSA: 58.20000
  • LogP: 2.79990
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N,N'-diphenylpropanediamide Security Information

N,N'-diphenylpropanediamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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